Cas no 52476-65-0 (4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine)

• Product Name: 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine
• CAS No: 52476-65-0
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 1577707
• PubChem ID: 40458683
• Update Time: 2025-06-08

4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(3,5-dimethylpyrazol-1-yl)pyrimidine
• 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine

• Inchi： 1S/C9H9ClN4/c1-6-3-7(2)14(13-6)9-4-8(10)11-5-12-9/h3-5H,1-2H3
• InChI Key： OPJLBGHHFRSYPN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-chloro-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine

4-Chloro-6-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyrimidine: A Comprehensive Overview

4-Chloro-6-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyrimidine, also known by its CAS number 52476-65-0, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the pyrimidine family, which is a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a chloro group at position 4 and a substituted pyrazole group at position 6 imparts unique electronic and structural properties to this molecule.

The synthesis of 4-Chloro-6-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyrimidine involves a series of carefully designed organic reactions. The starting material is typically a pyrimidine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the chloro and pyrazole substituents. The pyrazole ring, being highly electron-deficient due to the presence of two methyl groups, plays a crucial role in stabilizing the overall structure through resonance effects. This makes the compound highly stable under various chemical conditions.

Recent studies have highlighted the potential applications of 4-Chloro-6-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyrimidine in drug discovery and materials science. In the field of pharmacology, this compound has shown promising activity as a kinase inhibitor, which is critical for targeting various diseases such as cancer and inflammatory disorders. The chloro group at position 4 enhances the molecule's ability to interact with biological targets, making it a valuable lead compound for further optimization.

In materials science, the compound has been explored for its potential as a building block in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The pyrazole group serves as a versatile ligand due to its ability to coordinate with metal ions through both nitrogen atoms. This property enables the formation of complex architectures with tailored functionalities, which can be used in gas storage, catalysis, and sensing applications.

Moreover, recent research has focused on the electrochemical properties of 4-Chloro-6-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Pyrimidine. Its ability to undergo redox reactions makes it a potential candidate for use in organic electronics. By incorporating this compound into polymer blends or composite materials, researchers aim to develop new generations of flexible electronics with enhanced performance.

In conclusion, 4-Chloro-6-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Pyrimidine, CAS No. 52476-65-Y, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.